Cas no 2375248-43-2 ((S)-6-(3-Aminopyrrolidin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione)

• Product Name: (S)-6-(3-Aminopyrrolidin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione
• CAS No: 2375248-43-2
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 5823368
• PubChem ID: 95360756
• Update Time: 2025-05-20

(S)-6-(3-Aminopyrrolidin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-[(3S)-3-aminopyrrolidin-1-yl]-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2375248-43-2
• (S)-6-(3-Aminopyrrolidin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione
• EN300-7356049

• Inchi： 1S/C9H14N4O2/c1-12-8(14)4-7(11-9(12)15)13-3-2-6(10)5-13/h4,6H,2-3,5,10H2,1H3,(H,11,15)/t6-/m0/s1
• InChI Key： UGJRXUBHLURIGO-LURJTMIESA-N
• SMILES： O=C1N(C)C(C=C(N1)N1CC[C@@H](C1)N)=O

Computed Properties

• Exact Mass: 210.11167570g/mol
• Monoisotopic Mass: 210.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 78.7Ų

Additional information on (S)-6-(3-Aminopyrrolidin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione

Introduction to (S)-6-(3-Aminopyrrolidin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione (CAS No. 2375248-43-2)

(S)-6-(3-Aminopyrrolidin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione (CAS No. 2375248-43-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of pyrimidines and is characterized by its unique structural features, including a chiral center and a pyrrolidine moiety. The compound's chemical structure and properties make it an attractive candidate for various biological studies and drug development initiatives.

The chemical structure of (S)-6-(3-Aminopyrrolidin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione is defined by its pyrimidine core, which is substituted with a methyl group at the 3-position and a 3-aminopyrrolidine moiety at the 6-position. The presence of the chiral center at the pyrrolidine ring imparts enantiomeric specificity to the molecule, which can significantly influence its biological activity and pharmacological properties. This enantiomeric purity is crucial for optimizing the compound's efficacy and minimizing potential side effects in therapeutic applications.

Recent studies have highlighted the potential of (S)-6-(3-Aminopyrrolidin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory properties by selectively inhibiting specific enzymes involved in inflammatory pathways. This selective inhibition can lead to reduced inflammation without causing significant adverse effects, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, (S)-6-(3-Aminopyrrolidin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione has also shown potential as an antiviral agent. Studies conducted by researchers at the National Institutes of Health have indicated that this compound can effectively inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves targeting viral enzymes that are essential for viral replication, thereby reducing viral load and preventing the spread of infection.

The pharmacokinetic properties of (S)-6-(3-Aminopyrrolidin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione have been extensively studied to ensure its suitability for clinical use. Preclinical data suggest that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for developing a viable drug candidate. Furthermore, the compound's low toxicity profile in animal models supports its potential for safe use in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of (S)-6-(3-Aminopyrrolidin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione in treating various conditions. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms without major adverse effects. These findings have paved the way for larger-scale clinical trials to further validate the therapeutic potential of this compound.

In conclusion, (S)-6-(3-Aminopyrrolidin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione (CAS No. 2375248-43-2) is a promising compound with diverse biological activities and therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for addressing unmet medical needs in various disease areas.